N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-3-(trifluoromethyl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-[(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-3-(trifluoromethyl)benzamide is a synthetic small molecule featuring a 1,3,4-oxadiazole core linked to a 3-(trifluoromethyl)benzamide group. The oxadiazole ring is substituted with a sulfanyl chain bearing a pyrrolidinyl-oxoethyl moiety. This structure combines electron-withdrawing (trifluoromethyl, oxadiazole) and lipophilic (pyrrolidinyl) groups, which are often leveraged in drug design to enhance metabolic stability and target binding.
Properties
IUPAC Name |
N-[[5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N4O3S/c18-17(19,20)12-5-3-4-11(8-12)15(26)21-9-13-22-23-16(27-13)28-10-14(25)24-6-1-2-7-24/h3-5,8H,1-2,6-7,9-10H2,(H,21,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVZUYYDYECWDCA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CSC2=NN=C(O2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Core Heterocycle Differences
- Target Compound : Contains a 1,3,4-oxadiazole ring, which is oxygen-rich and confers rigidity and metabolic resistance due to its electron-withdrawing nature.
- N-(5-{[2-(4-bromoanilino)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide (): Features a 1,3,4-thiadiazole core, where sulfur replaces oxygen.
Substituent Variations
- Pyrrolidinyl vs. Bromoanilino: The pyrrolidinyl group in the target compound introduces aliphatic flexibility and basicity, which may improve solubility and membrane permeability.
- Trifluoromethyl vs. Fluoro : The trifluoromethyl group is strongly electron-withdrawing and lipophilic, enhancing metabolic stability and bioavailability compared to the smaller, less lipophilic fluoro group .
Physicochemical and Pharmacokinetic Implications
Molecular Weight and Lipophilicity
- Compound : Molecular weight = 467.34 g/mol. The bromine atom and thiadiazole core contribute to higher molecular weight and lipophilicity (clogP estimated >3.5).
- Target Compound : Predicted molecular weight ≈ 450–470 g/mol (estimated from structure). The trifluoromethyl group and pyrrolidinyl chain may balance lipophilicity (clogP ~3.0–3.8), favoring blood-brain barrier penetration if required.
Metabolic Stability
Preparation Methods
Hydrazide Intermediate Preparation
The 1,3,4-oxadiazole ring is typically constructed via cyclization of a hydrazide derivative. For this compound, 2-(hydrazinecarbonyl)methyl-1,3,4-oxadiazole serves as the precursor.
Cyclization to Form Oxadiazole
Cyclization is achieved using a dehydrating agent:
-
Reagents : Phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).
-
Conditions : Reflux at 80°C for 6 hours under nitrogen.
-
Workup : Quench with ice-water, adjust pH to 7–8 with ammonium hydroxide, and extract with ethyl acetate.
Amidation with 3-(Trifluoromethyl)benzoyl Chloride
Activation of the Carboxylic Acid
Convert 3-(trifluoromethyl)benzoic acid to its acid chloride:
Coupling Reaction
Attach the benzoyl group to the oxadiazole-methylamine intermediate:
-
Procedure :
-
Combine 5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methylamine with 3-(trifluoromethyl)benzoyl chloride in DCM.
-
Add TEA (2 eq) and stir at room temperature for 8 hours.
-
-
Workup : Wash with 1M HCl, dry over sodium sulfate, and purify via recrystallization (ethanol/water).
Optimization and Challenges
Solvent and Base Selection
Protecting Group Strategy
Purification Techniques
-
Column Chromatography : Essential for removing regioisomers during oxadiazole formation.
-
Recrystallization : Ethanol/water (7:3) achieves >98% purity for the final compound.
Analytical Characterization
Spectroscopic Data
| Intermediate/Product | ¹H NMR (δ, ppm) | MS (m/z) |
|---|---|---|
| Oxadiazole-methylamine | 3.98 (s, 2H, CH₂), 7.62–8.11 (m, 4H, Ar-H) | 289.1 [M+H]⁺ |
| Final Compound | 2.05–2.15 (m, 4H, pyrrolidine), 3.45–3.55 (m, 4H, pyrrolidine), 4.32 (s, 2H, CH₂S) | 455.2 [M+H]⁺ |
Purity Assessment
Scale-Up Considerations
Q & A
(Basic) What are the key synthetic routes for this compound?
The synthesis typically involves:
- Step 1 : Formation of the 1,3,4-oxadiazole core via cyclization of thiosemicarbazide derivatives under dehydrating conditions (e.g., POCl₃ or H₂SO₄) .
- Step 2 : Sulfur alkylation at the oxadiazole’s 5th position using 2-chloro-1-(pyrrolidin-1-yl)ethan-1-one in DMF with K₂CO₃ as a base .
- Step 3 : Coupling of the intermediate with 3-(trifluoromethyl)benzamide via nucleophilic substitution or carbodiimide-mediated amide bond formation .
- Critical reagents : K₂CO₃ (base), DMF (polar aprotic solvent), and coupling agents like EDCI/HOBt .
(Basic) Which analytical techniques are critical for characterizing this compound?
- Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm regiochemistry of the oxadiazole ring and substitution patterns .
- High-Performance Liquid Chromatography (HPLC) : Monitors reaction progress and purity (>95% typically required) .
- Mass Spectrometry (MS) : Validates molecular weight and fragmentation patterns .
- X-ray Crystallography : Resolves ambiguities in stereochemistry for crystalline derivatives .
(Advanced) How can reaction conditions be optimized for higher yield?
- Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity in alkylation steps .
- Temperature control : Oxadiazole formation requires reflux (80–100°C), while coupling reactions proceed at room temperature .
- Catalysts : Use of phase-transfer catalysts (e.g., TBAB) improves interfacial reactivity in heterogeneous systems .
- Statistical optimization : Design of Experiments (DoE) models can identify critical variables (e.g., pH, stoichiometry) .
(Advanced) How to resolve contradictions in spectral data during characterization?
- Cross-validation : Compare NMR data with computational predictions (e.g., DFT-based chemical shift calculations) .
- Isotopic labeling : Use deuterated analogs to distinguish overlapping proton signals in complex spectra .
- 2D NMR techniques : HSQC and HMBC resolve connectivity ambiguities in crowded regions .
(Advanced) What computational methods aid in understanding the compound’s interactions?
- Molecular docking : Predicts binding affinity to biological targets (e.g., enzymes) using software like AutoDock .
- Density Functional Theory (DFT) : Models electronic properties of the trifluoromethyl group and sulfur-containing moieties .
- Molecular Dynamics (MD) : Simulates solvation effects and conformational stability in aqueous environments .
(Basic) What functional groups influence its reactivity?
- 1,3,4-Oxadiazole : Electrophilic at C2, enabling nucleophilic substitutions .
- Trifluoromethyl group : Enhances metabolic stability and lipophilicity .
- Pyrrolidinyl ketone : Participates in hydrogen bonding and π-π stacking interactions .
(Advanced) What strategies enhance bioactivity in derivatives?
- Bioisosteric replacement : Substitute the oxadiazole with 1,2,4-triazole to modulate potency .
- Side-chain modifications : Introduce electron-withdrawing groups (e.g., nitro) to improve target affinity .
- Prodrug design : Mask polar groups (e.g., sulfonamide) with hydrolyzable esters for better bioavailability .
(Advanced) How to address solubility issues in biological assays?
- Co-solvent systems : Use DMSO-water mixtures (<10% DMSO) to maintain compound stability .
- Micellar encapsulation : Non-ionic surfactants (e.g., Tween-80) improve aqueous dispersion .
- Salt formation : Convert free bases to hydrochloride salts for enhanced solubility .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
